Cas no 1004470-80-7 (2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide)

• Product Name: 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide
• CAS No: 1004470-80-7
• MF: C₁₂H₁₈N₆OS
• MW: 294.375919818878
• CID: 5450767
• PubChem ID: 7704840
• Update Time: 2025-05-21

2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS007943959
• AKOS008904345
• 2-[(5-AMINO-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]-N-(1-CYANOCYCLOHEXYL)-N-METHYLACETAMIDE
• Z18357310
• 1004470-80-7
• EN300-26680361
• 2-[(3-Amino-1H-1,2,4-triazol-5-yl)thio]-N-(1-cyanocyclohexyl)-N-methylacetamide
• 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide

• Inchi： 1S/C12H18N6OS/c1-18(12(8-13)5-3-2-4-6-12)9(19)7-20-11-15-10(14)16-17-11/h2-7H2,1H3,(H3,14,15,16,17)
• InChI Key： SPJAZIGXAJBWRH-UHFFFAOYSA-N
• SMILES： C(N(C1(C#N)CCCCC1)C)(=O)CSC1NN=C(N)N=1

Computed Properties

• Exact Mass: 294.12628039g/mol
• Monoisotopic Mass: 294.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.9±65.0 °C(Predicted)
• pka: 9.60±0.40(Predicted)

Additional information on 2-(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide

2-(5-Amino-4H-1,2,4-Triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide: An Insight into a Promising Compound in Medicinal Chemistry

2-(5-Amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide (CAS No. 1004470-80-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of the cyanocyclohexyl and methylacetamide moieties further enhances its pharmacological profile, making it a subject of extensive research.

The triazole ring is a key structural element in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. In the case of 2-(5-Amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide, the sulfanyl group attached to the triazole ring adds an additional layer of complexity and reactivity. This group can participate in various chemical reactions and interactions with biological macromolecules, potentially modulating the compound's activity.

The cyanocyclohexyl moiety is another critical component of this compound. The presence of the cyano group introduces a strong electron-withdrawing effect, which can influence the electronic distribution within the molecule and affect its binding affinity to target proteins. Additionally, the cyclohexyl ring provides steric bulk, which can influence the conformational flexibility and stability of the molecule in different environments.

The methylacetamide group at the N-position adds further functional diversity to the molecule. Amides are known for their ability to form hydrogen bonds and participate in hydrogen-bonding networks, which can be crucial for stabilizing protein-ligand interactions. The methyl substitution on the amide group can also influence the lipophilicity and solubility properties of the compound, which are important considerations for drug development.

Recent studies have highlighted the potential therapeutic applications of 2-(5-Amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens. The mechanism of action appears to involve inhibition of key enzymes involved in fungal cell wall synthesis and metabolism.

In addition to its antifungal properties, this compound has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and mediators such as TNF-α and IL-6. This dual functionality makes it a promising candidate for the development of multifunctional drugs that can address multiple disease pathways simultaneously.

The pharmacokinetic properties of 2-(5-Amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-(5-Amino-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)-N-methylacetamide (CAS No. 1004470-80-7) represents a promising candidate in medicinal chemistry with potential applications in treating fungal infections and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.